Cas no 2169613-46-9 (3-amino-2-{8-methyl-8-azabicyclo3.2.1octan-3-yl}propan-1-ol)

• Product Name: 3-amino-2-{8-methyl-8-azabicyclo3.2.1octan-3-yl}propan-1-ol
• CAS No: 2169613-46-9
• MF: C₁₁H₂₂N₂O
• MW: 198.305182933807
• CID: 6090810
• PubChem ID: 165529202
• Update Time: 2025-10-21

3-amino-2-{8-methyl-8-azabicyclo3.2.1octan-3-yl}propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-{8-methyl-8-azabicyclo3.2.1octan-3-yl}propan-1-ol
• EN300-1459295
• 2169613-46-9
• 3-amino-2-{8-methyl-8-azabicyclo[3.2.1]octan-3-yl}propan-1-ol

• Inchi： 1S/C11H22N2O/c1-13-10-2-3-11(13)5-8(4-10)9(6-12)7-14/h8-11,14H,2-7,12H2,1H3
• InChI Key： PQMMQMCLTPJDBS-UHFFFAOYSA-N
• SMILES： OCC(CN)C1CC2CCC(C1)N2C

Computed Properties

• Exact Mass: 198.173213330g/mol
• Monoisotopic Mass: 198.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 49.5Ų

Additional information on 3-amino-2-{8-methyl-8-azabicyclo3.2.1octan-3-yl}propan-1-ol

3-Amino-2-{8-Methyl-8-azabicyclo3.2.1octan-3-yl}propan-1-ol: A Promising Compound in Medicinal Chemistry

3-Amino-2-{8-methyl-8-azabicyclo3.2.1octan-3-yl}propan-1-ol, with the CAS number 2169613-46-9, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to a class of molecules known as amines and features a complex bicyclic ring system, which contributes to its distinctive chemical behavior and biological activity.

The structural complexity of 3-amino-2-{8-methyl-8-azabicyclo3.2.1octan-3-yl}propan-1-ol is characterized by the presence of an 8-methyl-substituted 8-azabicyclo[3.2.1]octane moiety, which is attached to a propylamine chain. This arrangement provides the molecule with a combination of hydrophilic and hydrophobic regions, making it an ideal candidate for various biological interactions and drug delivery systems.

Recent studies have highlighted the potential of 3-amino-2-{8-methyl-8-azabicyclo3.2.1octan-3-yl}propan-1-ol in several therapeutic areas, including neurodegenerative diseases, cardiovascular disorders, and cancer. One of the key mechanisms through which this compound exerts its effects is by modulating specific neurotransmitter receptors and ion channels, which are crucial for maintaining cellular homeostasis and function.

In the context of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease, 3-amino-2-{8-methyl-8-azabicyclo3.2.1octan-3-yl}propan-1-ol has shown promising results in preclinical studies. Research has demonstrated that this compound can enhance cognitive function and reduce neuroinflammation by interacting with specific receptors involved in neurotransmission and neuroprotection. For instance, it has been found to modulate the activity of NMDA receptors, which are implicated in synaptic plasticity and memory formation.

In cardiovascular research, 3-amino-2-{8-methyl-8-azabicyclo3.2.1octan-3-yl}propan-1-ol has been investigated for its potential to improve cardiac function and reduce ischemic damage. Studies have shown that this compound can act as a potent vasodilator by activating potassium channels in vascular smooth muscle cells, leading to reduced blood pressure and improved blood flow to the heart muscle.

The anticancer properties of 3-amino-2-{8-methyl-8-azabicyclo3.2.1octan-3-yl}propan-1-ol have also been explored in recent years. Preclinical data suggest that this compound can inhibit the proliferation of various cancer cell lines by targeting specific signaling pathways involved in cell growth and survival. For example, it has been shown to induce apoptosis in breast cancer cells by downregulating the expression of anti-apoptotic proteins such as Bcl-xL.

The pharmacokinetic profile of 3-amino-2-{8-methyl-8-azabicyclo3.2.1octan-3-yl}propan-1-o l, including its absorption, distribution, metabolism, and excretion (ADME) properties, has been extensively studied to optimize its therapeutic potential. In vivo studies have demonstrated that this compound exhibits favorable pharmacokinetic characteristics, with good oral bioavailability and a long half-life, making it suitable for chronic administration.

Safety assessments have also been conducted to evaluate the toxicity profile of 3-amino - 2 - { 8 - methyl - 8 - azabicyclo [ strong ] 3 . 2 . 1 [ / strong ] } octan - 3 - yl } propan - 1 - ol strong > . Results from these studies indicate that this compound is well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. p > < p > In conclusion ,< strong > 3 - amino - 2 - { 8 - methyl - 8 - azabicyclo [ strong ] 3 . 2 . 1 [ / strong ] } octan - 3 - yl } propan - 1 - ol strong > represents a promising lead compound in medicinal chemistry , with potential applications across multiple therapeutic areas . Ongoing research continues to explore its full range of biological activities and clinical utility , paving the way for future drug development efforts . p > article > response >